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Compound of Interest

Compound Name: 2-Hydroxy-6-methylpyridine

Cat. No.: B103643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 6-Methyl-
2-pyridinol (CAS No: 3279-76-3), a crucial heterocyclic compound with applications in
medicinal chemistry and materials science. This document is intended to be a comprehensive
resource, offering quantitative data, detailed experimental methodologies, and visual workflows
to aid in research and development.

Core Physical Properties

6-Methyl-2-pyridinol, also known as 6-methyl-2(1H)-pyridone, is a white to cream-colored
crystalline powder. Its physical characteristics are fundamental to its behavior in various
chemical and biological systems. A summary of its key physical properties is presented below.

Tautomerism of 6-Methyl-2-pyridinol

A critical aspect of the chemistry of 6-Methyl-2-pyridinol is its existence as a tautomeric
equilibrium between the pyridinol and pyridone forms. In the solid state and in many solutions,
the pyridone tautomer is the predominant form.[1][2] This equilibrium is crucial as the different
tautomers can exhibit distinct physicochemical properties, including solubility, lipophilicity, and
hydrogen bonding capabilities, which in turn affect their biological activity and formulation
characteristics.

Figure 1: Tautomeric equilibrium of 6-Methyl-2-pyridinol.
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Quantitative Physical Data

The following tables summarize the key quantitative physical properties of 6-Methyl-2-pyridinol.

Table 1: General and Thermodynamic Properties

Property Value Reference(s)
Molecular Formula CeH7NO [3]
Molecular Weight 109.13 g/mol [3]
Melting Point 157-161 °C [4]
Boiling Point 283-284 °C
~11.65 (for the parent 2-
pKa . [1]
pyridone)

White to cream crystalline
Appearance
powder

Table 2: Solubility and Spectroscopic Data

Property Value/Description Reference(s)
Solubility in Water Soluble

] 293 nm (in H20, for parent 2-
UV-Vis (Amax) [1]

pyridone)

Characteristic peaks for C=0,
IR Spectrum N-H, C-H, and aromatic C=C [3]

stretching

Signals corresponding to
1H NMR _ [3]
methyl, and aromatic protons

Signals for methyl, and
13C NMR aromatic carbons, and a [3]

carbonyl carbon
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Experimental Protocols

This section provides detailed methodologies for the determination of the key physical
properties of 6-Methyl-2-pyridinol.

Melting Point Determination

The melting point of 6-Methyl-2-pyridinol can be determined using the capillary method with a
melting point apparatus.[5][6][7][8]

Methodology:

Sample Preparation: A small amount of finely powdered 6-Methyl-2-pyridinol is packed into a

capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

o Heating: The sample is heated at a steady rate (e.g., 10 °C/min) until the temperature is
approximately 15-20 °C below the expected melting point. The heating rate is then reduced
to 1-2 °C/min.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded as the melting point range.
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Prepare Sample:
Finely powder 6-Methyl-2-pyridinol and pack into a capillary tube.

:

Apparatus Setup:
Place the capillary tube in the melting point apparatus.

:

Heating:
Heat rapidly to ~20°C below expected MP, then reduce rate to 1-2°C/min.

:

Observation:
Record the temperature range from the first liquid drop to complete melting.

Click to download full resolution via product page

Figure 2: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point of 6-Methyl-2-pyridinol can be determined using the Thiele tube method,
which is suitable for small sample sizes.[9][10][11]

Methodology:

o Sample Preparation: A small amount of 6-Methyl-2-pyridinol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube.
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e Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

e Observation: As the sample heats up, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued. The temperature at which the bubbling
stops and the liquid begins to be drawn back into the capillary tube is recorded as the boiling
point.
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Prepare Sample:
Place 6-Methyl-2-pyridinol in a small test tube with an inverted sealed capillary.

:

Apparatus Setup:
Attach the test tube to a thermometer and place in a Thiele tube with oil.

:

Heating:
Gently heat the side arm of the Thiele tube.

:

Observation:
Note the temperature when bubbling stops and liquid enters the capillary upon cooling.
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Prepare Sample:
Add excess 6-Methyl-2-pyridinol to a known volume of water.

:

Equilibration:
Agitate the mixture at a constant temperature for 24-48 hours.

:

Separation:
Filter or centrifuge to remove undissolved solid.

:

Quantification:
Determine the concentration of the dissolved compound in the supernatant.
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Prepare Solutions:
Prepare a series of buffer solutions with varying pH and a stock solution of the compound.

:

Prepare Samples:
Add the stock solution to each buffer to create samples of constant concentration.

:

UV-Vis Analysis:
Record the UV-Vis spectrum for each sample and measure absorbance at a key wavelength.

:

Data Analysis:
Plot absorbance vs. pH and determine the pKa from the inflection point of the curve.
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Prepare Sample:
Grind 1-2 mg of 6-Methyl-2-pyridinol with 100-200 mg of KBr.

:

Pellet Formation:
Press the mixture into a thin, transparent pellet.

:

FT-IR Analysis:
Place the pellet in the spectrometer and record the spectrum.
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Prepare Sample:
Dissolve 6-Methyl-2-pyridinol in a deuterated solvent in an NMR tube.

:

Spectrometer Setup:
Place the tube in the spectrometer, tune, and shim the magnetic field.

:

Data Acquisition:
Acquire *H and 13C NMR spectra using appropriate pulse sequences.

:

Data Processing:
Process the raw data to obtain the final spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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